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‘ Compound of Interest

Compound Name: 2-Benzylaniline

Cat. No.: B1266149

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-Benzylaniline (also known as 2-
Aminodiphenylmethane), a significant chemical intermediate in various synthetic applications. The guide
details its molecular structure, physicochemical properties, and established experimental protocols for its
synthesis, tailored for professionals in chemical research and pharmaceutical development.

Molecular Identity and Physicochemical Properties

2-Benzylaniline is an aromatic amine characterized by a benzyl group substituted at the ortho position
of an aniline molecule. Its unique structure makes it a valuable building block in organic synthesis.

The key quantitative properties of 2-Benzylaniline are summarized in the table below for easy reference
and comparison.
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Property Value Citations

IUPAC Name 2-(Phenylmethyl)benzenamine [1]
2-Aminodiphenylmethane, o-

Synonyms o [1]2]
Aminodiphenylmethane

CAS Number 28059-64-5 [2][3]

Molecular Formula Ci3HisN [2][3]

Molecular Weight 183.25 g/mol [2][4]

Appearance Solid [4]

Melting Point 49-54 °C [41[5]

Boiling Point 172-173 °C (at 12 mmHg) [4115]

Flash Point 113 °C (closed cup)
DWOBGCPUQNFAFB-

InChl Key [4][5]
UHFFFAOYSA-N

SMILES String NclcceeclCce2ccccc? [4115]

graph "2 Benzylaniline Structure" {

layout=neato;

node [shape=circle, style=filled, fontname="Helvetica", fontcolor="#202124"];
edge [fontname="Helvetica"];

// Benzene ring 1 (Aniline part)

C1 [label="C", pos="0,1!", fillcolor="#F1F3F4"];

C2 [label="C", pos="-0.87,0.5!", fillcolor="#F1F3F4"];

C3 [label="C", pos="-0.87,-0.5!", fillcolor="#F1F3F4"];

C4 [label="C", pos="0,-1!", fillcolor="#F1F3F4"];

C5 [label="C", pos="0.87,-0.5!", fillcolor="#F1F3F4"];

C6 [label="C", pos="0.87,0.5!", fillcolor="#F1F3F4"];

N1 [label="N", pos="1.74,1!", fillcolor="#4285F4", fontcolor="#FFFFFF"];
H1 [label="H", pos="2.3,0.6!", shape=plaintext, fontcolor="#5F6368"];

H2 [label="H", pos="2.3,1.4!", shape=plaintext, fontcolor="#5F6368"1];

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.coreychem.com/product/2-benzylaniline-cas-28059-64-5/
https://www.coreychem.com/product/2-benzylaniline-cas-28059-64-5/
https://www.scbt.com/p/2-benzylaniline-28059-64-5
https://www.scbt.com/p/2-benzylaniline-28059-64-5
https://www.biosynth.com/p/FB02122/28059-64-5-2-benzylaniline
https://www.scbt.com/p/2-benzylaniline-28059-64-5
https://www.biosynth.com/p/FB02122/28059-64-5-2-benzylaniline
https://www.scbt.com/p/2-benzylaniline-28059-64-5
https://www.sigmaaldrich.com/US/en/product/aldrich/235350
https://www.sigmaaldrich.com/US/en/product/aldrich/235350
https://www.sigmaaldrich.com/US/en/product/aldrich/235350
https://www.scientificlabs.co.uk/product/nitrogen-compounds/235350-50G
https://www.sigmaaldrich.com/US/en/product/aldrich/235350
https://www.scientificlabs.co.uk/product/nitrogen-compounds/235350-50G
https://www.sigmaaldrich.com/US/en/product/aldrich/235350
https://www.scientificlabs.co.uk/product/nitrogen-compounds/235350-50G
https://www.sigmaaldrich.com/US/en/product/aldrich/235350
https://www.scientificlabs.co.uk/product/nitrogen-compounds/235350-50G
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

// Methylene bridge

C7 [label="C", pos="-1.74,1'", fillcolor="#34A853", fontcolor="#FFFFFF"];
H3 [label="H", pos="-2.3,0.6!", shape=plaintext, fontcolor="#5F6368"];

H4 [label="H", pos="-2.3,1.4!", shape=plaintext, fontcolor="#5F6368"];

// Benzene ring 2 (Benzyl part)

C8 [label="C", pos="-3,1.5!", fillcolor="#F1F3F4"];
C9 [label="C", pos="-3.87,1!", fillcolor="#F1F3F4"];
C10 [label="C", pos="-3.87,0!", fillcolor="#F1F3F4"];
Cll[label="C", pos="-3,-0.5!", fillcolor="#F1F3F4"];
Cl2[label="C", pos="-2.13,0!'", fillcolor="#F1F3F4"];
C13[label="C", pos="-2.13,1!", fillcolor="#F1F3F4"];
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// Bonds
Cl -- C2 [label=""]
C2 -- C3 [label=""]
C3 -- C4 [label=""]
C4 -- C5 [label=""]
C5 -- C6 [label=""];
C6 -- C1 [label=""];
]
]
]
]
]

’

’

’

’

’

C6 -- N1 [label=""
N1 -- H1 [label=""
N1 -- H2 [label=""
C2 -- C7 [label=""
C7 -- H3 [label=""
C7 -- H4 [label=""];

C7 -- C13 [label=""];
C8 -- C9 [label=""];

C9 -- C10 [label=""];
Cl0 -- C11 [label=""];
Cll -- C12 [label=""];
Cl2 -- C13 [label=""];
C13 -- C8 [label=""];

’

’

’

’

// Aromaticity representation (optional, using double bonds for clarity)
edge [style=double];

Cl--C6; C2--C3; C4--C5;

C8--C13; (C9--Clo; Cl1--C12;

}

Caption: Molecular structure of 2-Benzylaniline (C13H13N).

Experimental Protocols: Synthesis of 2-Benzylaniline

The synthesis of 2-Benzylaniline can be achieved through various methods. One documented industrial
process involves the reduction and dehalogenation of 2'-amino-3-chlorobenzophenone using a Raney
nickel catalyst in an aqueous alkaline solution.[6] This method is notable for its efficiency and directness.

Detailed Methodology:
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Reaction Setup: 2'-amino-3-chlorobenzophenone is dissolved in an aqueous solution of sodium
hydroxide.

Catalyst Introduction: Raney nickel is added to the solution as the catalyst for both reduction and
dehalogenation.

Hydrogenation: The reaction mixture is subjected to a hydrogen atmosphere. A solution of sodium
borohydride in aqueous sodium hydroxide is added dropwise to the reactor while maintaining a
controlled temperature.

Reaction Monitoring: The reaction is stirred for several hours at a constant temperature. Progress is
monitored using liquid chromatography to confirm the disappearance of the starting material and the
formation of 2-Benzylaniline.[6]

Workup and Isolation: Upon completion (typically >95% conversion), the reaction solution is cooled to
room temperature. The Raney nickel catalyst is removed by filtration through a celite filter aid.

Extraction and Purification: The aqueous filtrate is extracted with a suitable organic solvent, such as
dichloromethane. The organic layer is then separated, dried, and concentrated under reduced
pressure to yield the crude product, which can be further purified by column chromatography or
recrystallization.[6]
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Caption: Experimental workflow for the synthesis of 2-Benzylaniline.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1266149?utm_src=pdf-body-img
https://www.benchchem.com/product/b1266149?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Applications in Research and Drug Development

2-Benzylaniline serves primarily as a versatile intermediate in organic synthesis. Its structural motif is
found in various compounds of interest in medicinal chemistry and materials science.

» Synthetic Intermediate: It is a key raw material for the production of more complex molecules,
including dye intermediates and fine chemicals.[1]

o Pharmaceutical Research: While direct biological signaling pathways for 2-Benzylaniline are not
extensively documented, its derivatives are of significant interest. For instance, related structures have
been investigated for their potential as receptor antagonists. The synthesis of novel derivatives based
on the 2-benzylaniline scaffold has led to the discovery of potent 5-HT(2A/2C) receptor antagonists,
which have potential applications as anxiolytics.[7] This highlights the role of the 2-benzylaniline core
as a foundational structure for generating libraries of compounds for drug screening.

The logical flow from a basic chemical building block like 2-Benzylaniline to a potential drug candidate
is a cornerstone of modern pharmaceutical development.

Biological Screening:
e.g., 5-HT(2A/2C) Receptor
Binding Assays

Active Hits

Building Block: | _Precursor Chemical Synthesis: Test Compounds Hit Identification & | _Optimized Lead _ (2RI E T e
2-Benzylaniline Derivatization & Library Generation, Lead Optimization Candidate

Click to download full resolution via product page

Caption: Logical workflow in drug discovery using 2-Benzylaniline.

" Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1266149#2-benzylaniline-molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended
for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we
make no warranties, express or implied, regarding the fitness of this product for every specific
experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your
experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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